Cas no 1353987-29-7 ({2-[(Tert-Butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid)

• Product Name: {2-[(Tert-Butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid
• CAS No: 1353987-29-7
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 2160784
• Update Time: 2025-05-26

{2-[(Tert-Butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {2-[(Tert-butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid
• AM94898
• {2-[(tert-Butoxycarbonylethylamino)methyl]piperidin-1-yl}acetic acid
• {2-[(Tert-Butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid

• Inchi： 1S/C15H28N2O4/c1-5-16(14(20)21-15(2,3)4)10-12-8-6-7-9-17(12)11-13(18)19/h12H,5-11H2,1-4H3,(H,18,19)
• InChI Key： XECCIDXMRSIUSR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)CC1CCCCN1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Topological Polar Surface Area: 70.1

Additional information on {2-[(Tert-Butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid

Introduction to {2-[(Tert-Butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic Acid (CAS No. 1353987-29-7)

{2-[(Tert-Butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1353987-29-7, features a complex molecular structure that includes a piperidine ring, an acetic acid moiety, and a tert-butoxycarbonyl (Boc)-protected ethyl amine group. The unique arrangement of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of drugs targeting neurological and inflammatory disorders.

The piperidine ring is a common structural motif in many pharmacologically active compounds due to its ability to mimic the bioisosteric properties of the amino group, thereby enhancing binding affinity to biological targets. In contrast, the acetic acid moiety provides a carboxylate functionality that can participate in hydrogen bonding interactions, further contributing to the compound's solubility and bioavailability. The presence of the Boc-protected ethyl amine group adds an additional layer of synthetic utility, allowing for selective deprotection under controlled conditions to reveal the free amine for subsequent chemical modifications.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in drug discovery. For instance, researchers have been exploring the use of piperidine derivatives as scaffolds for developing novel antipsychotic and antidepressant agents. The structural features of {2-[(Tert-Butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid make it an attractive candidate for further derivatization into compounds with enhanced pharmacological properties. Specifically, the Boc-protection allows for orthogonal functionalization strategies, enabling chemists to introduce additional pharmacophores without interfering with the existing functional groups.

Moreover, the compound's acetic acid derivative can be readily converted into esters or amides, which are common pharmacophores in drug molecules. This versatility makes it particularly useful in fragment-based drug design approaches, where small molecular fragments are incrementally modified to optimize binding affinity and selectivity. The piperidine ring's ability to adopt multiple conformations also contributes to its role as a privileged scaffold in medicinal chemistry, facilitating interactions with diverse biological targets.

In terms of biological activity, preliminary studies have suggested that derivatives of {2-[(Tert-Butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid may exhibit potential therapeutic effects in conditions such as chronic pain and neurodegenerative diseases. The ability of the piperidine ring to modulate neurotransmitter activity has been well-documented, and its incorporation into drug candidates has led to several FDA-approved medications. Additionally, the acetic acid moiety can enhance membrane permeability, improving oral bioavailability—a critical factor in drug development.

The Boc-protection on the ethyl amine group provides an essential safeguard during synthetic workflows, preventing unwanted side reactions that could compromise yield and purity. This protective group can be selectively removed under mild acidic or basic conditions when desired, allowing for precise control over reaction outcomes. Such synthetic flexibility is invaluable in multi-step syntheses where multiple functional groups need to be manipulated without interference.

Recent research has also demonstrated the utility of this compound in combinatorial chemistry libraries. By systematically varying substituents on different parts of the molecule, researchers can generate large libraries of derivatives for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds with promising pharmacological profiles. The structural motifs present in {2-[(Tert-Butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid are well-suited for such libraries due to their modularity and synthetic accessibility.

The compound's solubility profile is another important consideration in pharmaceutical applications. While polar functional groups like carboxylic acids enhance solubility in aqueous environments, lipophilic moieties such as the piperidine ring contribute to membrane permeability. Balancing these properties is crucial for achieving optimal pharmacokinetics—ensuring that a drug reaches its target site at effective concentrations while minimizing toxicity.

In conclusion, {2-[(Tert-Butoxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS No. 1353987-29-7) represents a promising intermediate in pharmaceutical research and development. Its unique structural features offer numerous synthetic possibilities while its biological relevance suggests potential therapeutic applications across various disease areas. As research continues to uncover new methodologies for drug discovery and development, compounds like this will continue to play a pivotal role in advancing our understanding of medicinal chemistry and biomedicine.